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Compound of Interest

Compound Name:
4-Chloro-2-(3-

chlorophenyl)pyrimidine

CAS No.: 125904-02-1

Cat. No.: B2810727 Get Quote

Executive Summary & Core Directive
4-Chloro-2-(3-chlorophenyl)pyrimidine is a halogenated heterocyclic intermediate often used

in the synthesis of kinase inhibitors and other pharmaceutical agents. Due to the presence of

both a pyrimidine core and a chlorinated phenyl ring, this compound requires strict adherence

to halogenated waste protocols.

Core Disposal Directive:

Classification: Halogenated Organic Waste (Solid or Liquid depending on formulation).

Primary Disposal Method: High-temperature incineration with acid gas scrubbing (to

neutralize HCl/NOx).

Strict Prohibition:NEVER dispose of this compound down the drain, in trash, or by

evaporation.

Chemical Identity & Hazard Profile[1][2][3]
Before handling waste, verify the chemical identity to ensure compatibility with waste streams.

[1][2]
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Property Specification

Chemical Name 4-Chloro-2-(3-chlorophenyl)pyrimidine

Molecular Formula C₁₀H₆Cl₂N₂

Molecular Weight ~225.07 g/mol

Physical State
Typically a solid (off-white to yellow crystalline

powder)

Solubility Soluble in DMSO, DMF, DCM; Insoluble in water

Key Hazards
Skin/Eye Irritant (H315, H319), Potential Aquatic

Toxicity (H411)

Hazard Assessment (GHS Standards)
While specific SDS data may vary by supplier, halogenated pyrimidines generally fall under the

following GHS classifications essential for labeling:

Health: Skin Irritation (Cat 2), Eye Irritation (Cat 2A).[3]

Environmental: Toxic to aquatic life with long-lasting effects (due to the chlorophenyl moiety).

Reactivity: Stable, but incompatible with strong oxidizing agents and strong acids.

Waste Segregation & Packaging[4][8]
Proper segregation is the single most critical step to prevent dangerous chemical reactions and

minimize disposal costs.

Compatibility Matrix
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Waste Stream Compatibility Action

Halogenated Solvents Compatible

Can be co-packed if dissolved

in compatible solvents (e.g.,

DCM).

Non-Halogenated Solvents Incompatible

Keep separate.[1][4] Mixing

increases disposal cost

significantly.

Aqueous Waste (Acid/Base) Incompatible
Do not mix. Risk of hydrolysis

or exothermic reaction.

Oxidizers DANGEROUS
NEVER MIX. Risk of

fire/explosion.

Packaging Protocols
Primary Container: Use high-density polyethylene (HDPE) or glass containers. Avoid metal

containers due to potential corrosion from hydrolysis products (HCl).

Secondary Containment: All waste containers must be stored in a secondary tray capable of

holding 110% of the volume of the largest container.

Labeling: Affix a hazardous waste label immediately upon the first addition of waste.

Required Label Information:

Full Chemical Name: 4-Chloro-2-(3-chlorophenyl)pyrimidine.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.

Disposal Decision Tree & Workflow
The following logic flow dictates the operational handling of the waste based on its physical

state.
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Waste Generation:
4-Chloro-2-(3-chlorophenyl)pyrimidine

Determine Physical State

Solid Waste
(Powder/Crystals)

 Dry Solid

Liquid Waste
(Dissolved in Solvent)

 Solution

Package in HDPE Wide-Mouth Jar
Label: 'Solid Halogenated Waste'

Package in Glass/HDPE Carboy
Label: 'Halogenated Solvent Waste'

Verify Segregation:
NO Oxidizers, NO Acids

Satellite Accumulation Area
(Max 12 Months or Facility Limit)

Transfer to EHS/Vendor
Method: High-Temp Incineration
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Figure 1: Operational decision tree for categorizing and packaging 4-Chloro-2-(3-
chlorophenyl)pyrimidine waste.
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In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Spill Response Workflow

1. ALERT
Notify personnel & EHS

2. PPE
Nitrile gloves, Lab coat,

Goggles, N95/Respirator

3. CONTAIN
Use absorbent pads (Liquid)

or damp paper (Solid)

4. CLEAN
Scoop into hazardous
waste bag/container

5. DECONTAMINATE
Wash area with soap & water

Collect rinsate

6. REPORT
Submit incident report

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol.

Specific Spill Tactics
Solid Spill: Do not dry sweep if dust generation is likely. Cover with a damp paper towel to

suppress dust, then carefully scoop into a waste container.

Liquid Spill: Use standard vermiculite or polypropylene absorbent pads. Do not use sawdust

(combustible) as it may react if the solvent is an oxidizer (though this compound itself is not).

Decontamination: The area should be cleaned with a detergent solution. All cleaning

materials (wipes, pads) must be disposed of as hazardous chemical waste, not regular trash.

Regulatory & Compliance Context
Disposal must align with federal and local regulations.

EPA Classification (USA):

This compound is likely a Non-Listed Hazardous Waste unless specifically formulated.

However, it meets the characteristic of Toxic (if TCLP fails) or simply requires management

as Halogenated Organic.

Waste Code: Generally falls under D001 (if ignitable solvent used) or generic halogenated

codes depending on state (e.g., California has specific codes for halogenated organics).

Incineration Requirement:
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Because of the chlorine content (Cl), incineration must occur at facilities permitted to

handle halogenated waste (typically >1000°C with scrubbers) to prevent the formation of

dioxins/furans and to neutralize hydrochloric acid emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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